Cas no 2108-54-5 (1-(4-Methoxyphenyl)pentane-1,4-dione)

1-(4-Methoxyphenyl)pentane-1,4-dione structure
2108-54-5 structure
Product Name:1-(4-Methoxyphenyl)pentane-1,4-dione
CAS No:2108-54-5
MF:C12H14O3
MW:206.237763881683
CID:249668
PubChem ID:11469811
Update Time:2025-09-21

1-(4-Methoxyphenyl)pentane-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methoxyphenyl)pentane-1,4-dione
    • 1,4-Pentanedione,1-(4-methoxyphenyl)-
    • 1-(4-Methoxyphenyl)-1,4-pentanedione
    • 1,4-Pentanedione,1-(p-methoxyphenyl)- (7CI)
    • 2108-54-5
    • DTXSID50466879
    • FT-0634102
    • CVFRDQUUQZKDMJ-UHFFFAOYSA-N
    • 1-(4-methoxyphenyl)-pentane-1,4-dione
    • AKOS009624260
    • SCHEMBL6283202
    • Inchi： 1S/C12H14O3/c1-9(13)3-8-12(14)10-4-6-11(15-2)7-5-10/h4-7H,3,8H2,1-2H3
    • InChI Key： CVFRDQUUQZKDMJ-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(=CC=1)OC)CCC(C)=O

Computed Properties

  • Exact Mass: 206.09400
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 2.24710

1-(4-Methoxyphenyl)pentane-1,4-dione Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-(4-Methoxyphenyl)pentane-1,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM128092-1g
1-(4-methoxyphenyl)pentane-1,4-dione
 2108-54-5 95%
1g
 $296 2023-01-09
Alichem
A019118503-1g
1-(4-Methoxyphenyl)pentane-1,4-dione
 2108-54-5 95%
1g
 $400.00 2023-09-02
Crysdot LLC
CD12096710-1g
1-(4-Methoxyphenyl)pentane-1,4-dione
 2108-54-5 95+%
1g
 $313 2024-07-24

1-(4-Methoxyphenyl)pentane-1,4-dione Related Literature

Related Categories

2108-54-5 (1-(4-Methoxyphenyl)pentane-1,4-dione) Related Products

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.